Cas no 5377-71-9 (4-Iodobenzoate)

4-Iodobenzoate structure
4-Iodobenzoate structure
Product Name:4-Iodobenzoate
CAS No:5377-71-9
MF:C7H4IO2
MW:247.009934425354
CID:829632
PubChem ID:3660103
Update Time:2024-02-29

4-Iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • 5-iodothiophene-2-carbaldehyde
    • 5-Iodo-2-thiophenecarboxaldehyde
    • 4-iodobenzoate
    • sodium 4-iodobenzoate
    • 4-iodanylbenzoate
    • p-Iodobenzoic acid ion(1-)
    • GHICCUXQJBDNRN-UHFFFAOYSA-M
    • Benzoic acid, p-iodo-, ion(1-)
    • BDBM50340072
    • A833506
    • 4-Iodobenzoate
    • Inchi: 1S/C7H5IO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)/p-1
    • InChI Key: GHICCUXQJBDNRN-UHFFFAOYSA-M
    • SMILES: IC1C=CC(C(=O)[O-])=CC=1

Computed Properties

  • Exact Mass: 246.92560g/mol
  • Monoisotopic Mass: 246.92560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.1
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